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Compound of Interest

Compound Name: Carbostyril 124

Cat. No.: B023007

Carbostyril 124: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
key applications of Carbostyril 124 (CS-124), a versatile heterocyclic compound. Carbostyril
124, also known by its systematic IUPAC name 7-amino-4-methyl-2(1H)-quinolinone, is a
fluorescent molecule widely utilized as a laser dye and a sensitizing chromophore in biomedical
research.[1][2] This document details its physicochemical characteristics, spectral properties,
and provides an illustrative experimental protocol for its synthesis.

Core Chemical and Physical Properties

Carbostyril 124 is an off-white to tan solid with a molecular formula of C10H10N20.[3][4] It is
sparingly soluble in water but shows slight solubility in methanol and dimethyl sulfoxide
(DMSO0).[3][4] The compound is notable for its high melting point, which is accompanied by
decomposition.
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Property Value Reference

7-amino-4-methyl-1H-quinolin-
IUPAC Name [5]
2-one

7-Amino-4-methyl-2(1H)-
quinolinone, 7-Amino-4-

Synonyms _ _ 3114]
methylcarbostyril, 7-Amino-2-

hydroxy-4-methylquinoline

CAS Number 19840-99-4 [3]
Molecular Formula C10H10N20 [3]
Molecular Weight 174.20 g/mol [5][6]
Appearance Off-white to tan solid [3]
Melting Point >270 °C (with decomposition) [3]
Solubility Slightly soluble in DMSO and 1]
Methanol
pKa (Predicted) 11.45+0.70 [3]

Structural and Spectral Data

The unique spectral properties of Carbostyril 124 are central to its applications. Its ability to
absorb and emit light makes it a valuable tool in fluorescence-based assays.

Spectral Data Type Key Parameters Reference
UV-Vis Absorption (Amax) 350 nm [6]
1H NMR Spectral data available [7]
13C NMR Spectral data available [5]
Infrared (IR) Spectroscopy Spectral data available [5]
Mass Spectrometry Spectral data available [5]
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Chemical Synthesis

The synthesis of Carbostyril 124 can be achieved through the reaction of m-aminophenol with
ethyl acetoacetate. While various adaptations exist, a general experimental protocol is outlined
below.

Experimental Protocol: Synthesis of 7-amino-4-
methylquinolin-2(1H)-one

A general method for the synthesis involves the condensation of an aniline with a B-ketoester.
In the case of Carbostyril 124, m-aminophenol serves as the aniline precursor.

Materials:

m-Aminophenol

o Ethyl acetoacetate

e Sulfuric acid (concentrated)

e Ice

e Methanol

e Chloroform

« Silica gel for column chromatography

Procedure:

e A mixture of m-aminophenol and ethyl acetoacetate is prepared.

e The mixture is heated to reflux. The reaction progress can be monitored by thin-layer
chromatography.

» Upon completion, the reaction mixture is cooled and poured into ice water.

e The resulting precipitate is collected by filtration.
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e The crude product is then purified by silica gel column chromatography, typically using a
mixture of methanol and chloroform as the eluent.

Note: This is a generalized protocol. Specific reaction times, temperatures, and purification
methods may vary based on the scale and specific laboratory conditions.

Applications in Research

Carbostyril 124's primary role in research is as a sensitizing chromophore, particularly in the
development of luminescent lanthanide complexes for time-resolved fluoroimmunoassays
(TRFIA).[8]

Logical Relationship: Carbostyril 124 as a Sensitizing
Chromophore

In this application, Carbostyril 124 acts as an "antenna" molecule. It efficiently absorbs light
energy and then transfers that energy to a nearby lanthanide ion (e.g., europium or terbium),
which then emits its characteristic long-lived luminescence. This energy transfer process is
fundamental to the high sensitivity of TRFIA.
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Carbostyril 124 as a Sensitizing Chromophore
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Caption: Energy transfer mechanism from Carbostyril 124 to a lanthanide ion.

Experimental Workflow: Time-Resolved
Fluoroimmunoassay (TRFIA)

The use of Carbostyril 124-lanthanide complexes is integral to TRFIA, a highly sensitive
immunoassay technique. The long fluorescence lifetime of the lanthanide allows for temporal
separation of the specific signal from short-lived background fluorescence, thereby increasing
the signal-to-noise ratio.
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Generalized TRFIA Workflow
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Caption: A simplified workflow for a sandwich-type time-resolved fluoroimmunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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